Cas no 1707402-00-3 (1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine)

• Product Name: 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine
• CAS No: 1707402-00-3
• MF: C₁₂H₁₅ClN₄
• MW: 250.727300882339
• CID: 5220302
• Update Time: 2025-10-29

1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine

• Inchi： 1S/C12H15ClN4/c1-7(2)10(14)12-15-11(16-17-12)8-4-3-5-9(13)6-8/h3-7,10H,14H2,1-2H3,(H,15,16,17)
• InChI Key： JZDVIUPTTQZPLG-UHFFFAOYSA-N
• SMILES： NC(C1=NC(C2=CC=CC(Cl)=C2)=NN1)C(C)C

Additional information on 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine

Professional Introduction to Compound with CAS No. 1707402-00-3 and Product Name: 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine

The compound with the CAS number 1707402-00-3 and the product name 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this compound incorporates a triazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Specifically, the presence of a 3-chloro-phenyl group and a 2-methyl-propylamine side chain further enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that incorporate triazole derivatives due to their demonstrated efficacy in various therapeutic areas. The triazole ring is particularly noteworthy for its ability to modulate biological pathways by acting as a scaffold for bioactive molecules. The substitution pattern in this compound, particularly the 3-chloro-phenyl group, has been strategically designed to enhance interactions with biological targets, thereby improving its pharmacokinetic and pharmacodynamic properties. This design approach aligns with the current trends in drug discovery, where targeted molecular interactions are key to developing effective therapeutics.

The 2-methyl-propylamine side chain in the molecular structure contributes to the compound's solubility and bioavailability, which are critical factors in drug development. By optimizing these structural features, researchers aim to enhance the compound's ability to cross biological membranes and reach target sites efficiently. This aspect is particularly important in the context of developing treatments for diseases that require systemic action or targeted delivery mechanisms.

Recent studies have highlighted the potential of triazole-containing compounds in addressing various therapeutic challenges. For instance, derivatives of this class have shown promise in inhibiting enzymes and receptors involved in inflammatory responses, infectious diseases, and cancer. The specific arrangement of atoms in the 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine molecule may contribute to its ability to interact with these targets in a meaningful way. The 3-chloro-phenyl group is known to influence electronic properties and binding affinity, while the triazole core provides stability and reactivity necessary for biological activity.

The development of this compound also reflects broader trends in medicinal chemistry towards rational drug design. By leveraging computational methods and structural biology insights, researchers can predict how modifications to a molecular scaffold will affect its biological activity. In this case, the integration of computational modeling with experimental validation has been instrumental in refining the structure of 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine to optimize its pharmacological properties.

Furthermore, the compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals or as an intermediate in synthesizing other bioactive molecules. The versatility of such compounds underscores their importance not only as therapeutic agents but also as building blocks for future chemical innovations.

As research continues to uncover new biological functions and therapeutic targets, compounds like 1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine will play an increasingly significant role in addressing unmet medical needs. The combination of innovative chemistry with rigorous biological evaluation provides a robust framework for discovering next-generation therapeutics that can improve patient outcomes across various disease states.

The future development of this compound will likely involve further optimization through structure-activity relationship (SAR) studies and exploration of its mechanism of action. By systematically modifying key structural elements—such as the position or nature of substituents on the triazole ring or the side chain—the research team can fine-tune its biological activity and selectivity. Such efforts are essential for translating promising chemical entities into safe and effective drugs.

In conclusion,1-[5-(3-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methyl-propylamine, with its CAS number 1707402-00-3, represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural features—particularly the presence of a triazole moiety and functionalized aromatic groups—position it as a valuable asset in ongoing drug discovery initiatives. As advancements continue to be made in understanding biological pathways and developing novel chemical entities,this compound stands at the forefront of innovation, offering hope for new treatments across multiple therapeutic areas.